Cas no 1260837-45-3 (2,6-dimethoxy-4-(pyrrolidin-3-yl)phenol)

• Product Name: 2,6-dimethoxy-4-(pyrrolidin-3-yl)phenol
• CAS No: 1260837-45-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6342926
• PubChem ID: 129953812
• Update Time: 2025-05-21

2,6-dimethoxy-4-(pyrrolidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-4-(pyrrolidin-3-yl)phenol
• 1260837-45-3
• EN300-1849033

• Inchi： 1S/C12H17NO3/c1-15-10-5-9(8-3-4-13-7-8)6-11(16-2)12(10)14/h5-6,8,13-14H,3-4,7H2,1-2H3
• InChI Key： JOPDTADUCVYAEX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1CNCC1)OC)O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.7Ų

Additional information on 2,6-dimethoxy-4-(pyrrolidin-3-yl)phenol

2,6-Dimethoxy-4-(pyrrolidin-3-yl)phenol: A Comprehensive Overview

In the realm of organic chemistry, the compound 2,6-dimethoxy-4-(pyrrolidin-3-yl)phenol (CAS No. 1260837-45-3) stands out as a fascinating molecule with a diverse range of applications. This compound, often abbreviated as DMPP, is a derivative of phenol with methoxy groups at the 2 and 6 positions and a pyrrolidine substituent at the 4 position. Its structure endows it with unique chemical properties, making it a subject of interest in various fields, including pharmacology, materials science, and environmental chemistry.

The synthesis of 2,6-dimethoxy-4-(pyrrolidin-3-yl)phenol typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing yield. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the pyrrolidine ring with high precision. These methods not only improve the overall process but also pave the way for large-scale production in industries.

The chemical structure of DMPP plays a pivotal role in its functionality. The phenolic hydroxyl group is highly reactive and can participate in various nucleophilic aromatic substitutions or act as a hydrogen bond donor. The methoxy groups at positions 2 and 6 provide electronic effects that stabilize the molecule and influence its reactivity. Meanwhile, the pyrrolidine moiety introduces steric bulk and potential for hydrogen bonding, which are critical in determining its biological activity.

In recent years, DMPP has garnered significant attention in the pharmaceutical industry due to its potential as a drug candidate. Studies have shown that this compound exhibits anti-inflammatory properties, making it a promising lead for developing treatments against chronic inflammatory diseases such as arthritis. Additionally, its ability to modulate cellular signaling pathways suggests applications in cancer therapy. Researchers have employed computational modeling techniques to predict its binding affinities to various protein targets, further advancing its therapeutic potential.

Beyond pharmacology, DMPP finds utility in materials science as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under specific conditions allows for the creation of materials with tailored mechanical and thermal properties. Recent breakthroughs in green chemistry have also highlighted its role in sustainable synthesis pathways, reducing reliance on hazardous reagents.

The environmental impact of DMPPhenol derivatives like DMPP has also been a focus of recent research.. Scientists are investigating its biodegradability and toxicity profiles to ensure safe handling and disposal. Preliminary studies indicate that under aerobic conditions, microbial degradation pathways can effectively break down DMPP into innocuous byproducts.

In conclusion,DMPPhenol derivatives like DMPP represent a promising class of compounds with multifaceted applications across various industries.. As research continues to uncover new insights into their chemical behavior and biological effects,DMPPhenol derivatives like DMPP are poised to play an increasingly important role . By leveraging cutting-edge synthetic methods and advanced analytical techniques,the scientific community can unlock even greater potential for this versatile molecule.